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Compound of Interest

Compound Name: Trisodium hexafluoroferrate(3-)

Cat. No.: B1583498

Introduction:

Trisodium hexafluoroferrate(3-) (Nas[FeFe]) is an inorganic compound utilized in various
research and development applications. Due to its chemical nature as a fluoride-containing
compound, it is imperative that researchers, scientists, and drug development professionals
adhere to strict handling and storage protocols to ensure personnel safety and maintain the
integrity of the material. These application notes provide detailed procedures for the safe
handling, storage, and disposal of Trisodium hexafluoroferrate(3-).

Chemical and Physical Properties

Trisodium hexafluoroferrate(3-) is a powder that may cause irritation.[1] Understanding its
basic properties is crucial for safe handling.
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Property Value Reference
Appearance Powder [1]
Hazard Codes Xi (Irritant)

R36/37/38 (Irritating to eyes,

respiratory system and skin)

Risk Statements

S26 (In case of contact with

eyes, rinse immediately with
Safety Statements plenty of water and seek

medical advice), S36 (Wear

suitable protective clothing)

Permissible Exposure Limit

2.5 mg/m3 (as F 1
(PEL) - OSHA g/m?( ) s
Maximum Allowable 1 mg/m3 (inhalable fraction, as o
Concentration (MAK) F)

Health Hazard Information

Primary Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.

Potential Health Effects:

Eye Contact: May cause serious eye irritation.

Skin Contact: May cause skin irritation.

Inhalation: May cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling Trisodium hexafluoroferrate(3-).

o Eye Protection: Chemical safety goggles or a face shield.
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o Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene), a lab coat, and closed-toe
shoes.

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
with a particulate filter is recommended.

Handling Procedures

All handling of Trisodium hexafluoroferrate(3-) should be performed in a well-ventilated area,
preferably within a certified chemical fume hood.

Protocol for Handling Solid Trisodium hexafluoroferrate(3-):

e Preparation:
o Ensure the chemical fume hood is operational and the sash is at the appropriate height.
o Cover the work surface with an absorbent, disposable liner.
o Don all required personal protective equipment.

e Weighing and Transfer:

o Perform all weighing and transfer operations within the fume hood to minimize dust
generation.

o Use a spatula or other appropriate tool to handle the powder. Avoid scooping actions that
could create airborne dust.

o Close the container tightly immediately after use.
e Dissolving:

o If preparing a solution, slowly add the solid to the solvent with gentle stirring to avoid
splashing.

o Be aware of any potential exothermic reactions.

e Post-Handling:
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o Clean all equipment and the work surface thoroughly after use.
o Dispose of contaminated disposable materials in a designated hazardous waste container.

o Wash hands thoroughly with soap and water after removing gloves.

Storage Procedures

Proper storage is crucial to maintain the chemical's stability and prevent accidental exposure.
Protocol for Storing Trisodium hexafluoroferrate(3-):
o Container:

o Store in the original, tightly sealed container.

o Ensure the container is clearly labeled with the chemical name and all relevant hazard
warnings.

e Location:
o Store in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong acids and oxidizing agents.

o Store in a locked cabinet or other secure location to restrict access to authorized
personnel only.

e Environmental Conditions:

o Avoid exposure to moisture and direct sunlight.

Spill and Emergency Procedures

In Case of a Spill:
o Evacuate: Immediately evacuate the area and restrict access.

e Ventilate: Ensure the area is well-ventilated.
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o Contain: For small spills, carefully cover the spill with an inert absorbent material (e.g., sand,
vermiculite). Do not use combustible materials like paper towels.

o Collect: Wearing appropriate PPE, carefully scoop the absorbed material into a designated
hazardous waste container.

» Decontaminate: Clean the spill area with a suitable decontamination solution, followed by a
thorough rinse with water.

e Report: Report the spill to the appropriate safety personnel.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.

Disposal Procedures

All waste containing Trisodium hexafluoroferrate(3-) must be treated as hazardous waste.
Protocol for Waste Disposal:

o Collection: Collect all waste, including contaminated disposables and excess material, in a
clearly labeled, sealed, and compatible hazardous waste container.

o Storage: Store the waste container in a designated hazardous waste accumulation area.
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o Disposal: Arrange for disposal through a licensed hazardous waste disposal company in
accordance with all local, state, and federal regulations. Do not dispose of down the drain or
in regular trash.

Logical Workflow for Handling and Storage
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Workflow for Safe Handling and Storage of Trisodium hexafluoroferrate(3-)
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Caption: Workflow for the safe handling and storage of Trisodium hexafluoroferrate(3-).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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